3-Chloro-5,6,7,8-tetrahydro-1H-quinoxalin-2-one
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Overview
Description
3-Chloro-5,6,7,8-tetrahydro-1H-quinoxalin-2-one is a useful research compound. Its molecular formula is C8H9ClN2O and its molecular weight is 184.62. The purity is usually 95%.
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Scientific Research Applications
Fluorescent Whiteners for Polyester Fibers
3-Chloro-5,6,7,8-tetrahydro-1H-quinoxalin-2-one derivatives have been synthesized and evaluated as potential fluorescent whiteners for polyester fibers. This application stems from the synthesis of 6-acetamido-2-substituted quinoxaline derivatives, which were shown to possess desirable properties for use in enhancing the brightness of polyester materials (Rangnekar & Tagdiwala, 1986).
Synthesis of Heterocyclic Compounds
Another significant application involves the synthesis of substituted 8,9,10,11-tetrahydroindolo[1,2-a]quinoxalin-6(5H)-ones through a tandem sequence of reactions starting from quinoxalin-2(1H)-ones. This method showcases the compound's utility in creating complex heterocyclic structures with potential applications in various chemical research fields (Mamedov et al., 2017).
DNA Interactions and Biological Activity
2,3-Bifunctionalized quinoxalines derived from quinoxalin-2-one have been explored for their interactions with DNA and evaluated for their anticancer, anti-tuberculosis, and antifungal activity. These studies highlight the compound's role in medicinal chemistry, particularly in designing molecules with potential therapeutic benefits (Waring et al., 2002).
Photoredox-Catalyzed Chlorination
The compound has also been used in photoredox-catalyzed chlorination reactions, serving as a precursor for various 3-chloroquinoxalin-2(1H)-ones. This application demonstrates its versatility in synthetic organic chemistry, particularly in the functionalization of heteroarenes (Yang et al., 2022).
Mechanism of Action
Target of Action
3-Chloro-5,6,7,8-tetrahydro-1H-quinoxalin-2-one is a derivative of quinoxaline, a nitrogen-containing heterocyclic compound . Quinoxaline derivatives have been found to interact with many targets, receptors, or microorganisms . .
Mode of Action
Quinoxaline derivatives have been reported to exhibit various biological activities, including anti-cancer, anti-microbial, anti-convulsant, anti-tuberculosis, anti-malarial, anti-leishmanial, anti-hiv, anti-inflammatory, anti-oxidant, anti-alzheimer’s, anti-diabetic, anti-covid, anti-dengue, anti-parkinsons, 5ht3 receptor antagonist activity, and anti-amoebiasis activity .
Biochemical Pathways
Quinoxaline derivatives have been reported to interact with various biochemical pathways related to their biological activities .
Result of Action
Quinoxaline derivatives have been reported to exhibit various biological activities, suggesting that they may have multiple molecular and cellular effects .
Properties
IUPAC Name |
3-chloro-5,6,7,8-tetrahydro-1H-quinoxalin-2-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9ClN2O/c9-7-8(12)11-6-4-2-1-3-5(6)10-7/h1-4H2,(H,11,12) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FDKXWLXJJYJGIB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2=C(C1)NC(=O)C(=N2)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9ClN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
184.62 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1934446-69-1 |
Source
|
Record name | 3-chloro-5,6,7,8-tetrahydroquinoxalin-2-ol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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